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Compound of Interest

Compound Name: S-(1,2-Dicarboxyethyl)glutathione

Cat. No.: B075526

For Researchers, Scientists, and Drug Development Professionals

The following provides essential safety and logistical information for the proper disposal of S-
(1,2-Dicarboxyethyl)glutathione. While this compound is not classified as hazardous,
adherence to proper disposal procedures is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Waste Identification and Characterization

Before disposal, it is imperative to characterize the waste stream containing S-(1,2-
Dicarboxyethyl)glutathione.

Unused or Expired Compound: Pure, uncontaminated S-(1,2-Dicarboxyethyl)glutathione.

o Contaminated Labware: Pipette tips, centrifuge tubes, gloves, and other disposable
materials that have come into contact with the compound.

e Agueous Solutions: Buffer solutions or experimental media containing dissolved S-(1,2-
Dicarboxyethyl)glutathione.

e Mixed Chemical Waste: Solutions containing S-(1,2-Dicarboxyethyl)glutathione along with
other chemical reagents. The disposal of this waste will be dictated by the most hazardous
component in the mixture.
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Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn when handling S-(1,2-Dicarboxyethyl)glutathione

waste to minimize exposure.

PPE Component Specification Purpose

Gloves Nitrile or latex To prevent skin contact.

Eye Protection Safety glasses or goggles To protect eyes from splashes.
Lab Coat Standard laboratory coat To protect clothing and skin.

Disposal Procedures

The appropriate disposal method for S-(1,2-Dicarboxyethyl)glutathione depends on the form
of the waste and local institutional and environmental regulations.

Step 1: Segregation Segregate waste streams containing S-(1,2-Dicarboxyethyl)glutathione
from other laboratory waste to ensure proper handling and disposal.

Step 2: Choose the Appropriate Disposal Method
o For Solid Waste (Unused compound, contaminated labware):

o Collect in a designated, sealed waste container labeled "Non-hazardous Chemical Waste.

o Consult your institution's Environmental Health and Safety (EHS) office for pickup and
disposal through a licensed waste management contractor. Incineration is a common

disposal method for this type of waste.
e For Aqueous Solutions:
o Small Quantities (Consult local regulations for volume limits):
» Neutralize the pH of the solution to between 6 and 8.

» |f permitted by your local regulations and institutional policies, flush to the sanitary

sewer with copious amounts of water.[1]
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o Large Quantities or if Sewer Disposal is Prohibited:
» Collect the aqueous waste in a clearly labeled, sealed container.

» Arrange for disposal through your institution's EHS-approved chemical waste program.

e For Mixed Chemical Waste:

o The disposal procedure must adhere to the requirements for the most hazardous chemical
in the mixture.

o Consult the Safety Data Sheet (SDS) for all components of the mixture to determine the
appropriate disposal protocol.

o Contact your institution's EHS office for guidance on the disposal of mixed chemical
waste.

Step 3: Documentation Maintain a record of the disposed of chemical, including the quantity
and date of disposal, in your laboratory's chemical inventory.

Experimental Workflow for Waste Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of S-(1,2-
Dicarboxyethyl)glutathione waste.
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Caption: Disposal Decision Workflow for S-(1,2-Dicarboxyethyl)glutathione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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